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Compound of Interest

Compound Name: Oil Orange ss

Cat. No.: B1669088

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of QOil
Orange SS, also known as Solvent Orange 2 or 1-(o-tolylazo)-2-naphthol. The information is
curated for researchers, scientists, and professionals in drug development who require a
thorough understanding of this azo dye.

Core Chemical Identity and Physical Properties

Oil Orange SS is a synthetic monoazo dye characterized by its vibrant orange-red hue. It
belongs to the family of solvent dyes, indicating its solubility in organic solvents rather than
water.[1] Its chemical structure consists of a tolyl group linked to a naphthol moiety through an
azo bridge (-N=N-).

General and Physical Properties of Oil Orange SS
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BENCHE

Property Value References

1-[(2-
Chemical Name methylphenyl)diazenyllnaphtha  [2]

len-2-ol

Solvent Orange 2, C.1. 12100,

Synonyms Orange OT [1112]
CAS Number 2646-17-5 [1]
Chemical Formula C17H14aN20 [1]
Molecular Weight 262.31 g/mol [1][3]
Appearance Orange to red powder or red (2]
needles.
Melting Point 124-132 °C [11[3]
Boiling Point Data not available [4]
Density Data not available [4]
Vapor Pressure Data not available [4]

Solubility Profile

Oil Orange SS is sparingly soluble in water but exhibits good solubility in various organic
solvents. This property is characteristic of solvent dyes and is crucial for its application in non-
agueous systems.[5]

Solubility Data for Oil Orange SS
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Solvent Solubility References
Water <1 mg/mL at 20 °C [4]

Ethanol Soluble [6]

Acetone Soluble [6]

Benzene Soluble

Chloroform Soluble

Toluene Soluble [6]

Spectroscopic Properties

The color of Oil Orange SS arises from its extended system of conjugated double bonds,
which allows it to absorb light in the visible region of the electromagnetic spectrum.

Visible € .

Parameter Value Reference

Amax (in Methanol) 487-491 nm [7]

Experimental Protocols

The following sections detail the methodologies for key experiments related to the chemical
characterization of Oil Orange SS.

Synthesis of Oil Orange SS

Oil Orange SS is synthesized via a diazotization reaction followed by an azo coupling. The
general procedure involves the diazotization of o-toluidine, which is then coupled with 2-
naphthol.[8][9]

Materials:

e o-Toluidine
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e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e 2-Naphthol

e Sodium hydroxide (NaOH)

e Ice

Procedure:

» Diazotization of o-Toluidine:
1. Dissolve o-toluidine in a solution of hydrochloric acid and water.
2. Cool the solution to 0-5 °C in an ice bath.

3. Slowly add a cold aqueous solution of sodium nitrite to the o-toluidine solution while
maintaining the temperature between 0-5 °C. Stir continuously. The resulting solution
contains the diazonium salt of o-toluidine.

e Azo Coupling:
1. Dissolve 2-naphthol in an aqueous solution of sodium hydroxide.
2. Cool this solution to 0-5 °C in an ice bath.

3. Slowly add the cold diazonium salt solution to the 2-naphthol solution with vigorous
stirring, while maintaining the temperature below 5 °C.

4. A colored precipitate of Oil Orange SS will form.

5. Filter the precipitate, wash it with cold water, and dry it. Recrystallization from a suitable
solvent like ethanol can be performed for purification.
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Diazotization
HCI, H20
NaNO2, 0-5°C | o )

’ o-Toluidine diazonium salt

o-Toluidine Coupling at 0-5°C
Azo Coupling

NaOH, H20 P> 2-Naphthoxide solution : Oil Orange SS
2-Naphthol
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Start: Characterization of Oil Orange SS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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